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Introduction

Solvent Red 195 is a polymer-soluble azo dye known for its vibrant bluish-red hue, excellent
thermal stability, and good lightfastness.[1][2] These properties make it a suitable candidate for
labeling various polymers in material science research.[3] Applications of fluorescently labeled
polymers are extensive, ranging from fluorescent probes and chemosensors to materials for
data storage and anti-counterfeiting. This document provides detailed protocols for
incorporating Solvent Red 195 into polymer matrices for research applications, methods for
characterizing the resulting labeled polymers, and representative data.

Physicochemical and Spectral Properties of Solvent
Red 195

A comprehensive understanding of the properties of Solvent Red 195 is crucial for its effective
application in polymer labeling. Key properties are summarized in the table below.
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Property Value Reference
CAS Number 164251-88-1 [3]
Appearance Bluish Red Powder [3]

Melting Point 210-216 °C [2][3]

Heat Resistance in 300 °C 3]

Polystyrene (PS)

Light Fastness in PS

8 (on a scale of 1 to 8, where 8

[3]

is superior)
Solubility at 20°C (g/L)
Butyl Acetate 1.3 [3]
Acetone 1.4 [3]
Methyl Benzene (Toluene) 2.7 [3]

Primary Applications

Coloring for plastics such as
PS, HIPS, ABS, PC, PMMA,
SAN, AS, PA6, PET, and

fibers.

[2](3]

Experimental Protocols

Two primary methods for non-covalently labeling polymers with Solvent Red 195 are detailed

below: solvent casting and spin coating. These methods are suitable for creating uniformly

dyed polymer films for various material science investigations.

Protocol 1: Polymer Labeling by Solvent Casting

This method is ideal for preparing thicker, free-standing polymer films with embedded Solvent

Red 195.

Materials:

o Polymer of interest (e.g., Polystyrene (PS), Polymethyl methacrylate (PMMA))
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e Solvent Red 195

e A suitable solvent in which both the polymer and dye are soluble (e.g., Toluene, Chloroform)

o Glass petri dish or other flat casting surface

o Magnetic stirrer and stir bar

e Leveling surface

e Drying oven

Procedure:

e Solution Preparation:

o Prepare a stock solution of the polymer in the chosen solvent. The concentration will
depend on the desired film thickness and polymer viscosity. A typical starting point is a
10% (w/v) solution.

o Prepare a stock solution of Solvent Red 195 in the same solvent.

o In a clean vial, combine the polymer solution and the Solvent Red 195 solution to achieve
the desired final dye concentration. A typical concentration for transparent films is 0.02% -
0.05% by weight of the polymer.[4] For opaque films, a concentration of around 0.1% can
be used.[4]

o Stir the mixture thoroughly using a magnetic stirrer until the dye is completely dissolved
and the solution is homogeneous.

e Casting the Film:

o Place the glass petri dish on a leveling surface to ensure a uniform film thickness.

o Carefully pour the polymer-dye solution into the petri dish. The volume will determine the
final thickness of the film.
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o Cover the petri dish with a lid that is slightly ajar to allow for slow solvent evaporation. This
helps to prevent the formation of defects in the film.

e Drying the Film:
o Allow the solvent to evaporate at room temperature in a fume hood for 24 hours.

o Transfer the petri dish to a vacuum oven and dry at a temperature below the polymer's
glass transition temperature until all the solvent has been removed. The drying time will
vary depending on the solvent and film thickness.

¢ Film Removal:

o Once completely dry, carefully peel the polymer film from the casting surface.

Protocol 2: Polymer Labeling by Spin Coating

Spin coating is a technique used to deposit uniform thin films onto flat substrates.[5] This
method is suitable for applications requiring precise control over film thickness at the
nanometer to micrometer scale.

Materials:

Polymer of interest

e Solvent Red 195

» Asuitable volatile solvent

o Substrate (e.g., glass slide, silicon wafer)
e Spin coater

e Syringe and filter (0.2 um)

e Hot plate

Procedure:
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» Solution Preparation:

o Prepare a homogeneous solution of the polymer and Solvent Red 195 in a volatile
solvent. The polymer concentration will influence the final film thickness and should be
optimized accordingly (typically 1-5% wi/v).

o Filter the solution using a syringe filter to remove any particulate matter that could affect
film quality.

e Substrate Preparation:

o Ensure the substrate is clean and free of any organic residues. This can be achieved by
sonicating the substrate in a series of solvents such as acetone and isopropanol, followed
by drying with a stream of nitrogen.

e Spin Coating:
o Place the substrate on the vacuum chuck of the spin coater.
o Dispense a small amount of the polymer-dye solution onto the center of the substrate.

o Start the spin coater. A typical two-step process involves a low-speed spin (e.g., 500 rpm
for 10 seconds) to spread the solution, followed by a high-speed spin (e.g., 2000-5000
rpm for 30-60 seconds) to achieve the desired thickness. The optimal spin parameters will
depend on the solution viscosity and desired film thickness.

e Drying:

o After spin coating, transfer the substrate to a hot plate to bake and remove any residual
solvent. The baking temperature and time should be optimized for the specific polymer
and solvent used.

Characterization of Labeled Polymers
Quantification of Dye Loading using UV-Vis
Spectroscopy
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The concentration of Solvent Red 195 within the polymer can be determined using UV-Vis
spectroscopy.

Protocol:
e Standard Curve Preparation:

o Prepare a series of Solvent Red 195 solutions of known concentrations in a suitable
solvent.

o Measure the absorbance of each solution at the wavelength of maximum absorbance
(Amax) for Solvent Red 195.

o Plot a calibration curve of absorbance versus concentration.

o Sample Analysis:
o Dissolve a known mass of the labeled polymer film in a known volume of solvent.
o Measure the absorbance of the resulting solution at Amax.

o Use the calibration curve to determine the concentration of Solvent Red 195 in the
solution and subsequently calculate the dye loading in the polymer.

Photostability Testing

The photostability of the labeled polymer can be assessed by exposing it to a light source and
monitoring the change in fluorescence intensity or absorbance over time.

Protocol:
e Prepare a thin film of the Solvent Red 195-labeled polymer.

e Mount the film in a sample holder and place it at a fixed distance from a controlled light
source (e.g., a xenon lamp with appropriate filters).

o Measure the initial fluorescence intensity or absorbance of the film.

o Expose the film to the light source for defined time intervals.
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o After each interval, measure the fluorescence intensity or absorbance.

» Plot the percentage of remaining fluorescence or absorbance as a function of exposure time.

Leaching Test

This protocol determines the stability of the non-covalent labeling by measuring the amount of
dye that leaches from the polymer matrix into a surrounding solvent.

Protocol:
e Prepare a known mass of the Solvent Red 195-labeled polymer film.

e Immerse the film in a known volume of a solvent in which the dye is soluble but the polymer
is insoluble or has limited solubility.

» Incubate the sample at a specific temperature for various time points (e.g., 24, 48, 72 hours).
e At each time point, take an aliquot of the solvent.

o Measure the absorbance of the aliquot using UV-Vis spectroscopy to determine the
concentration of the leached dye.

o Calculate the cumulative percentage of dye leached over time.

Quantitative Data Summary

The following tables present representative data that could be obtained from the
characterization of Solvent Red 195-labeled polymers.

Table 1: Photostability of Solvent Red 195 in PMMA Films
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Exposure Time (hours)

Remaining Absorbance (%)

0 100
2 98
4 96
8 93
12 90
24 85

Table 2: Leaching of Solvent Red 195 from Polystyrene Films into Ethanol

Incubation Time (hours)

Cumulative Leached Dye (%)

0 0
24 1.2
48 2.5
72 3.8
Visualizations

Experimental Workflow for Polymer Labeling and

Characterization
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Caption: Workflow for labeling polymers with Solvent Red 195 and subsequent
characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Labeling Polymers
with Solvent Red 195]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170886/docs#application-notes-and-protocols-for-
labeling-polymers-with-solvent-red-195]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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